Cas no 873075-72-0 ()

873075-72-0 structure
structure
Product name:
CAS No:873075-72-0
MF:C22H29N7O5
MW:471.509564161301
CID:6710022
PubChem ID:4984

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)
    • InChI Key: RXWNCPJZOCPEPQ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1CO)NC(C(CC1C=CC(=CC=1)OC)N)=O)O)N1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

  • Exact Mass: 471.22301705g/mol
  • Monoisotopic Mass: 471.22301705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 161Ų

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